molecular formula C12H8F4N2O B1370990 3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline CAS No. 1094937-85-5

3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline

Cat. No.: B1370990
CAS No.: 1094937-85-5
M. Wt: 272.2 g/mol
InChI Key: OCNQNARPBGMJRE-UHFFFAOYSA-N
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Description

“3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline” is a chemical compound with the empirical formula C6H3F4N . It is a derivative of trifluoromethylpyridine (TFMP), a key structural motif in active agrochemical and pharmaceutical ingredients .


Synthesis Analysis

The synthesis of trifluoromethylpyridines and its derivatives, including “this compound”, has been a topic of interest in the agrochemical and pharmaceutical industries . The synthesis process often involves the use of fluorine, which has unique physicochemical properties that contribute to the biological activities of the resulting compounds .


Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a trifluoromethyl group and a pyridine moiety . The unique characteristics of these groups are thought to contribute to the compound’s biological activities .


Chemical Reactions Analysis

The chemical reactions involving “this compound” and similar compounds are often influenced by the unique physicochemical properties of the fluorine atom and the pyridine moiety .


Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 165.09, a refractive index of 1.406, a boiling point of 37 °C at 10 mmHg, and a density of 1.391 g/mL at 25 °C .

Scientific Research Applications

Docking and QSAR Studies for Kinase Inhibitors

3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline has been utilized in docking studies of c-Met kinase inhibitors, which are vital for understanding the molecular features that contribute to high inhibitory activity. These studies include quantitative structure–activity relationship (QSAR) methods to predict biological activities, providing a deeper understanding of the molecular basis of kinase inhibition (Caballero et al., 2011).

Applications in Fungicide Analysis

This compound has also been referenced in the study of fungicides, such as fluazinam, where it contributes to understanding the molecular arrangement and interactions that define fungicidal properties (Jeon et al., 2013).

Role in Antitumor Agent Synthesis

It serves as an intermediate in the synthesis of antitumor agents like nilotinib, highlighting its significance in the development of cancer therapies (Yang Shijing, 2013).

Development of New Synthetic Strategies

The compound is involved in new strategies for synthesizing poly-substituted pyridines, playing a crucial role in expanding the repertoire of synthetic methods for complex organic molecules (Chen et al., 2010).

Exploration in Organic Dye Separation

Research involving this compound extends to the separation of organic dyes and removal of oxoanions from water, demonstrating its potential in environmental applications (Kumar et al., 2021).

Mechanism of Action

The mechanism of action of “3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline” and similar compounds is thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Safety and Hazards

“3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline” is classified as Acute Tox. 2 Oral, Eye Irrit. 2, Flam. Liq. 2, Skin Irrit. 2, and STOT SE 3. It is considered dangerous and can cause irritation to the eyes and skin. It is also harmful if swallowed or inhaled .

Future Directions

The future of “3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline” and similar compounds lies in their potential applications in the agrochemical and pharmaceutical industries. Many novel applications of TFMP derivatives are expected to be discovered in the future .

Properties

IUPAC Name

3-fluoro-4-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8F4N2O/c13-9-5-8(17)2-3-10(9)19-11-4-1-7(6-18-11)12(14,15)16/h1-6H,17H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCNQNARPBGMJRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1N)F)OC2=NC=C(C=C2)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8F4N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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